Cas no 1427367-66-5 (5-(Chloromethyl)-2-methylpyrimidine hydrochloride)

• Product Name: 5-(Chloromethyl)-2-methylpyrimidine hydrochloride
• CAS No: 1427367-66-5
• MF: C₆H₈Cl₂N₂
• MW: 179.047119140625
• MDL: MFCD22570247
• CID: 1093718
• PubChem ID: 73554527
• Update Time: 2025-10-17

5-(Chloromethyl)-2-methylpyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-methylpyrimidine hydrochloride

• MDL： MFCD22570247
• Inchi： 1S/C6H7ClN2.ClH/c1-5-8-3-6(2-7)4-9-5;/h3-4H,2H2,1H3;1H
• InChI Key： YMCHHDMKAXRBFM-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(C)=NC=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 5-(Chloromethyl)-2-methylpyrimidine hydrochloride

5-(Chloromethyl)-2-methylpyrimidine hydrochloride: A Comprehensive Overview

5-(Chloromethyl)-2-methylpyrimidine hydrochloride (CAS No. 1427367-66-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The chloromethyl group attached to the pyrimidine ring introduces unique chemical properties, making it a valuable molecule for various applications.

The structure of 5-(Chloromethyl)-2-methylpyrimidine hydrochloride is characterized by a pyrimidine ring with a methyl group at position 2 and a chloromethyl group at position 5. This arrangement imparts specific reactivity and selectivity, which are highly desirable in synthetic chemistry. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates.

One of the most promising applications of 5-(Chloromethyl)-2-methylpyrimidine hydrochloride lies in its role as a building block for constructing complex heterocyclic frameworks. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitution and coupling reactions, to yield diverse structures with potential therapeutic properties. For instance, its ability to participate in Suzuki-Miyaura cross-coupling reactions has been exploited to synthesize pyrimidine-based biologics with anti-cancer activity.

Recent advancements in medicinal chemistry have further underscored the importance of 5-(Chloromethyl)-2-methylpyrimidine hydrochloride in drug discovery. Studies published in leading journals have reported its use as a precursor for designing inhibitors targeting key enzymes involved in cancer progression. The chloromethyl group serves as a reactive handle, enabling the introduction of functional groups that enhance bioavailability and efficacy.

In addition to its role in drug discovery, 5-(Chloromethyl)-2-methylpyrimidine hydrochloride has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible displays and sensors. Emerging research highlights its potential as a component in organic field-effect transistors (OFETs), where its structural rigidity and conjugation contribute to improved charge transport properties.

The synthesis of 5-(Chloromethyl)-2-methylpyrimidine hydrochloride involves a multi-step process that typically begins with the preparation of 2-methylpyrimidine derivatives. Recent optimizations have focused on improving reaction yields and reducing environmental impact by employing catalytic methods and green solvents. These advancements not only enhance the scalability of production but also align with current trends toward sustainable chemistry practices.

From an analytical standpoint, 5-(Chloromethyl)-2-methylpyrimidine hydrochloride has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses provide critical insights into its molecular structure and purity, ensuring its reliability as a reagent in research settings.

In conclusion, 5-(Chloromethyl)-2-methylpyrimidine hydrochloride stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent breakthroughs in synthetic and medicinal chemistry, position it as a key player in advancing scientific research and technological innovation.